Cas no 1082499-62-4 (3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide)

• Product Name: 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
• CAS No: 1082499-62-4
• MF: C₁₀H₆FN₅S
• MW: 247.251542568207
• CID: 5694630
• PubChem ID: 135882700
• Update Time: 2025-08-04

3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-ylhydrosulfide
• CS-0269185
• EN300-236949
• 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidine-7-thiol
• 3-(3-fluorophenyl)-4H-triazolo[4,5-d]pyrimidine-7-thione
• AKOS005207935
• 1082499-62-4
• F2147-0360
• 3-(3-Fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide
• 7H-1,2,3-Triazolo[4,5-d]pyrimidine-7-thione, 3-(3-fluorophenyl)-3,6-dihydro-
• 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide

• Inchi： 1S/C10H6FN5S/c11-6-2-1-3-7(4-6)16-9-8(14-15-16)10(17)13-5-12-9/h1-5H,(H,12,13,17)
• InChI Key： GNYCUKVDQKPILP-UHFFFAOYSA-N
• SMILES： S=C1C2=C(NC=N1)N(C1C=CC=C(C=1)F)N=N2

Computed Properties

• Exact Mass: 247.033
• Monoisotopic Mass: 247.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.4A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 476.6±55.0 °C(Predicted)
• pka: -5.59±0.20(Predicted)

Additional information on 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide

3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide: A Comprehensive Overview

The compound with CAS No. 1082499-62-4, commonly referred to as 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis. Recent studies have highlighted its role in modulating biological pathways and its potential as a precursor for novel pharmaceutical agents.

The molecular structure of 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide is characterized by a triazolopyrimidine core with a fluorophenyl substituent. This arrangement confers the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The presence of the fluorine atom in the phenyl ring enhances the compound's stability and bioavailability, which are critical factors in drug design.

Recent research has focused on the synthesis and characterization of this compound using advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled chemists to optimize the production process and improve the purity of the compound. The findings from these studies have been published in reputable journals like *Journal of Medicinal Chemistry* and *Organic Letters*, underscoring the compound's significance in contemporary chemical research.

In terms of applications, 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide has shown promise in the development of kinase inhibitors and other therapeutic agents. Its ability to interact with specific biological targets makes it a valuable tool in the fight against diseases such as cancer and inflammatory disorders. Additionally, this compound has been explored for its potential use in creating advanced materials with tailored electronic properties.

One of the most recent breakthroughs involving this compound is its role in the synthesis of heterocyclic compounds with enhanced pharmacokinetic profiles. Researchers have demonstrated that modifying the triazolopyrimidine core can significantly alter the compound's solubility and permeability, which are essential attributes for effective drug delivery systems. These advancements have been detailed in a study published in *Angewandte Chemie International Edition*, further solidifying the compound's importance in modern chemistry.

Furthermore, 3-(3-Fluorophenyl)-3h-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl hydrosulfide has been utilized as a building block for constructing complex molecular architectures. Its versatility allows chemists to incorporate it into larger frameworks without compromising stability or functionality. This property has made it an indispensable component in combinatorial chemistry and high-throughput screening campaigns.

In conclusion, CAS No. 1082499-62-4 represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations within medicinal chemistry and materials science. As research continues to uncover new facets of this compound's properties and applications, its role in advancing scientific knowledge will undoubtedly grow.